Cas no 2228728-87-6 (3,3-difluoro-1-(pentafluorophenyl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(pentafluorophenyl)cyclobutylmethanamine
• CAS No: 2228728-87-6
• MF: C₁₁H₈F₇N
• MW: 287.176747322083
• CID: 6100271
• PubChem ID: 165850273
• Update Time: 2025-10-31

3,3-difluoro-1-(pentafluorophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(pentafluorophenyl)cyclobutylmethanamine
• [3,3-difluoro-1-(pentafluorophenyl)cyclobutyl]methanamine
• 2228728-87-6
• EN300-1959973

• Inchi： 1S/C11H8F7N/c12-5-4(6(13)8(15)9(16)7(5)14)10(3-19)1-11(17,18)2-10/h1-3,19H2
• InChI Key： GGWBJUQGIJLJTH-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C(=C(C(=C(C=2F)F)F)F)F)(CN)C1)F

Computed Properties

• Exact Mass: 287.05449639g/mol
• Monoisotopic Mass: 287.05449639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-1-(pentafluorophenyl)cyclobutylmethanamine

Recent Advances in the Study of 3,3-Difluoro-1-(pentafluorophenyl)cyclobutylmethanamine (CAS: 2228728-87-6)

The compound 3,3-difluoro-1-(pentafluorophenyl)cyclobutylmethanamine (CAS: 2228728-87-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl core and pentafluorophenyl moiety, exhibits promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and potential applications, making it a subject of intense scientific inquiry.

One of the key areas of research involves the optimization of synthetic routes for 3,3-difluoro-1-(pentafluorophenyl)cyclobutylmethanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a highly efficient, multi-step synthesis protocol that improved yield and purity while reducing production costs. The protocol leverages advanced catalytic systems and fluorination techniques, which are critical for introducing the difluoro and pentafluorophenyl groups with high regioselectivity. These advancements are expected to facilitate larger-scale production for preclinical and clinical studies.

Pharmacological evaluations of this compound have revealed its potential as a modulator of G-protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter regulation. In vitro and in vivo studies have demonstrated its high affinity for specific serotonin and dopamine receptor subtypes, suggesting possible applications in treating depression, anxiety, and Parkinson’s disease. Notably, its fluorinated structure enhances blood-brain barrier permeability, a desirable trait for CNS-targeting drugs. However, researchers caution that further toxicological studies are needed to assess its safety profile comprehensively.

Another promising avenue of research explores the role of 3,3-difluoro-1-(pentafluorophenyl)cyclobutylmethanamine in metabolic disease therapeutics. Preliminary data from cell-based assays indicate that it may act as an agonist for peroxisome proliferator-activated receptors (PPARs), which play a crucial role in lipid metabolism and glucose homeostasis. These findings open new possibilities for its use in managing type 2 diabetes and obesity, although additional animal studies are required to validate these effects.

In conclusion, 3,3-difluoro-1-(pentafluorophenyl)cyclobutylmethanamine (CAS: 2228728-87-6) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Recent advancements in its synthesis and mechanistic understanding underscore its value in drug development. Future research should focus on expanding its pharmacological characterization, optimizing its pharmacokinetic properties, and exploring its clinical applicability. As the field progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics for CNS and metabolic disorders.